N-(but-3-en-1-yl)hydroxylamine hydrochloride
Overview
Description
N-(but-3-en-1-yl)hydroxylamine hydrochloride is a chemical compound primarily used in organic synthesis. It is known for its role as a reagent in hydroxylamine reactions, which are crucial for the synthesis of various organic compounds such as amino ketones and amino alcohols .
Preparation Methods
Synthetic Routes and Reaction Conditions
The preparation of N-(but-3-en-1-yl)hydroxylamine hydrochloride typically involves the reaction of 3-buten-1-amine with sodium hypochlorite. This reaction is carried out under controlled conditions to ensure the formation of the desired product .
Industrial Production Methods
In an industrial setting, the production of this compound follows a similar synthetic route but on a larger scale. The process involves the use of industrial-grade reagents and equipment to maintain the efficiency and purity of the product .
Chemical Reactions Analysis
Types of Reactions
N-(but-3-en-1-yl)hydroxylamine hydrochloride undergoes various types of chemical reactions, including:
Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen.
Reduction: This reaction involves the addition of hydrogen or the removal of oxygen.
Substitution: This reaction involves the replacement of one atom or group of atoms with another.
Common Reagents and Conditions
The common reagents used in these reactions include oxidizing agents like hydrogen peroxide and reducing agents like sodium borohydride. The reactions are typically carried out under controlled temperature and pressure conditions to ensure the desired outcomes .
Major Products Formed
The major products formed from these reactions include various amino ketones and amino alcohols, which are valuable intermediates in organic synthesis .
Scientific Research Applications
N-(but-3-en-1-yl)hydroxylamine hydrochloride has a wide range of applications in scientific research, including:
Chemistry: It is used as a reagent in the synthesis of complex organic molecules.
Biology: It is used in the study of biochemical pathways and enzyme reactions.
Industry: It is used in the production of various chemical products
Mechanism of Action
The mechanism of action of N-(but-3-en-1-yl)hydroxylamine hydrochloride involves its interaction with specific molecular targets and pathways. It acts as a nucleophile, participating in various chemical reactions that lead to the formation of new compounds. The exact molecular targets and pathways involved depend on the specific reaction conditions and reagents used .
Comparison with Similar Compounds
Similar Compounds
Some compounds similar to N-(but-3-en-1-yl)hydroxylamine hydrochloride include:
- N-tert-butylhydroxylamine hydrochloride
- N-methylhydroxylamine hydrochloride
- N-ethylhydroxylamine hydrochloride
Uniqueness
This compound is unique due to its specific structure, which allows it to participate in a wide range of chemical reactions. Its ability to form stable intermediates makes it a valuable reagent in organic synthesis .
Properties
CAS No. |
136580-43-3 |
|---|---|
Molecular Formula |
C4H10ClNO |
Molecular Weight |
123.6 |
Purity |
95 |
Origin of Product |
United States |
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